Cas no 2031254-18-7 ((6-(4-(Naphthalen-1-yl)phenyl)pyren-1-yl)boronic acid)

• Product Name: (6-(4-(Naphthalen-1-yl)phenyl)pyren-1-yl)boronic acid
• CAS No: 2031254-18-7
• MF: C₃₂H₂₁BO₂
• MW: 448.318948507309
• CID: 4935270
• Update Time: 2025-05-21

(6-(4-(Naphthalen-1-yl)phenyl)pyren-1-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (6-(4-(Naphthalen-1-yl)phenyl)pyren-1-yl)boronic acid

• Inchi： 1S/C32H21BO2/c34-33(35)30-19-15-24-13-17-28-27(16-12-23-14-18-29(30)32(24)31(23)28)22-10-8-21(9-11-22)26-7-3-5-20-4-1-2-6-25(20)26/h1-19,34-35H
• InChI Key： JLABOADCWLPWLX-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2=CC=C3C(C4C=CC(=CC=4)C4=CC=CC5C=CC=CC4=5)=CC=C4C=CC=1C2=C34)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 731
• Topological Polar Surface Area: 40.5

Additional information on (6-(4-(Naphthalen-1-yl)phenyl)pyren-1-yl)boronic acid

(6-(4-(Naphthalen-1-yl)phenyl)pyren-1-yl)boronic Acid: A Comprehensive Overview

The compound (6-(4-(Naphthalen-1-yl)phenyl)pyren-1-yl)boronic acid with CAS number 2031254-18-7 has garnered significant attention in the field of organic chemistry and materials science due to its unique structural properties and potential applications. This boronic acid derivative is a result of the combination of a naphthalene moiety, a phenyl group, and a pyrene unit, making it a versatile building block for various chemical reactions and material assemblies.

Naphthalene, a polycyclic aromatic hydrocarbon, is known for its stability and fluorescence properties, which are inherited by the compound in question. The presence of the pyrene unit further enhances its electronic properties, making it an ideal candidate for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have highlighted the importance of such structures in achieving high efficiency and stability in these devices.

The boronic acid functionality in this compound plays a crucial role in enabling Suzuki-Miyaura coupling reactions, a widely used method in organic synthesis for forming carbon-carbon bonds. This reactivity has made (6-(4-(Naphthalen-1-yl)phenyl)pyren-1-yl)boronic acid a valuable intermediate in the synthesis of more complex molecules, including those with potential pharmacological applications.

Recent advancements in synthetic methodologies have allowed for the efficient synthesis of this compound. Researchers have optimized reaction conditions to improve yield and purity, ensuring that this compound is readily available for various applications. The use of microwave-assisted synthesis and catalytic systems has further streamlined its production process.

In terms of applications, (6-(4-(Naphthalen-1-yl)phenyl)pyren-1-yl)boronic acid has shown promise in the development of advanced materials for energy storage and conversion. Its ability to form self-assembled monolayers and integrate into polymer frameworks makes it a valuable component in the design of next-generation materials.

Moreover, this compound has been explored for its potential in drug delivery systems. Its unique structure allows for controlled drug release mechanisms, which could be beneficial in targeted therapies. Ongoing research is focused on enhancing its biocompatibility and optimizing its pharmacokinetic properties.

From an environmental standpoint, the synthesis and application of (6-(4-(Naphthalen-1-yl)phenyl)pyren-1-yllboronic acid align with green chemistry principles. Efforts are being made to minimize waste generation and reduce energy consumption during its production process.

In conclusion, (6-(4-(Naphthalen-1-yllpheny lpyren-l-yllboronic acid) with CAS number 203l254-l8-l7 stands as a testament to the progress made in organic synthesis and materials science. Its versatile structure and reactivity continue to open new avenues for innovation across multiple disciplines.